Cas no 453-32-7 (3-Amino-4,4,4-trifluorobutyramide)

• Product Name: 3-Amino-4,4,4-trifluorobutyramide
• CAS No: 453-32-7
• MF: C₄H₇F₃N₂O
• MW: 156.106391191483
• MDL: MFCD07368716
• CID: 324907
• PubChem ID: 2783344
• Update Time: 2025-09-26

3-Amino-4,4,4-trifluorobutyramide Chemical and Physical Properties

Names and Identifiers

• Butanamide,3-amino-4,4,4-trifluoro-
• 3-Amino-4,4,4-trifluorobutanamide
• 3-AMino-4,4,4-trifluorobutyraMide
• 3-Amino-4,4,4-trifluor-buttersaeure-amid
• 3-Amino-4,4,4-trifluorbutyramid
• 3-amino-4,4,4-trifluoro-butyric acid amide
• Butanamide,3-amino-4,4,4-trifluoro
• SCHEMBL11196827
• A826778
• CS-0206579
• FUSSGZXYMBXVGS-UHFFFAOYSA-N
• 3-amino-4,4,4-trifluoro-butanamide
• MFCD07368716
• AKOS006228824
• BS-24966
• 3-azanyl-4,4,4-tris(fluoranyl)butanamide
• FT-0692059
• 453-32-7
• DTXSID60382596
• DB-228537
• 3-Amino-4,4,4-trifluorobutyramide

• MDL： MFCD07368716
• Inchi： 1S/C4H7F3N2O/c5-4(6,7)2(8)1-3(9)10/h2H,1,8H2,(H2,9,10)
• InChI Key： FUSSGZXYMBXVGS-UHFFFAOYSA-N
• SMILES： FC(C(CC(N)=O)N)(F)F

Computed Properties

• Exact Mass: 156.05100
• Monoisotopic Mass: 156.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.348
• Melting Point: 120-121
• Boiling Point: 221.2°C at 760 mmHg
• Flash Point: 87.6°C
• Refractive Index: 1.4
• PSA: 69.11000
• LogP: 1.15200

3-Amino-4,4,4-trifluorobutyramide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives